Cas no 2089542-47-0 ((Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one)

(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one is a synthetic organic compound featuring a unique azetidine moiety and a phenyl group. This compound exhibits notable stability and reactivity, making it suitable for various chemical transformations. Its structural features offer a platform for further derivatization, and its enone functionality enables versatile synthetic applications.
(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one structure
2089542-47-0 structure
Product Name:(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
CAS No:2089542-47-0
MF:C13H16N2O
MW:216.278943061829
CID:5040166
Update Time:2025-07-18

(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (Z)-1-(3-aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
    • (Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
    • Inchi: 1S/C13H16N2O/c1-10(7-11-5-3-2-4-6-11)13(16)15-8-12(14)9-15/h2-7,12H,8-9,14H2,1H3/b10-7-
    • InChI Key: DOFUNBAHBNSPJI-YFHOEESVSA-N
    • SMILES: O=C(/C(/C)=C\C1C=CC=CC=1)N1CC(C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 286
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.3

(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
Z312496-100mg
(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
2089542-47-0
100mg
$ 135.00 2022-06-02
TRC
Z312496-500mg
(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
2089542-47-0
500mg
$ 500.00 2022-06-02
TRC
Z312496-1g
(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
2089542-47-0
1g
$ 775.00 2022-06-02
Life Chemicals
F1907-3565-0.25g
(Z)-1-(3-aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
2089542-47-0 95%+
0.25g
$479.0 2023-09-07
Life Chemicals
F1907-3565-0.5g
(Z)-1-(3-aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
2089542-47-0 95%+
0.5g
$505.0 2023-09-07
Life Chemicals
F1907-3565-1g
(Z)-1-(3-aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
2089542-47-0 95%+
1g
$532.0 2023-09-07
Life Chemicals
F1907-3565-2.5g
(Z)-1-(3-aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
2089542-47-0 95%+
2.5g
$1064.0 2023-09-07
Life Chemicals
F1907-3565-5g
(Z)-1-(3-aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
2089542-47-0 95%+
5g
$1596.0 2023-09-07
Life Chemicals
F1907-3565-10g
(Z)-1-(3-aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
2089542-47-0 95%+
10g
$2234.0 2023-09-07

(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one Related Literature

Additional information on (Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one

(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one (CAS No. 2089542-47-0)

(Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one (CAS No. 2089542-47-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidinones, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of (Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one is characterized by a conjugated double bond system and a substituted azetidine ring. The presence of the amino group on the azetidine ring and the phenyl substituent on the propenone moiety imparts specific chemical and biological properties to this compound. These structural features make it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of (Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibits viral replication by targeting a specific viral protein, thereby reducing viral load and mitigating disease severity.

In addition to its antiviral properties, (Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, making it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of (Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one have been extensively studied to evaluate its suitability for therapeutic use. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Furthermore, safety studies have indicated that (Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one is well-tolerated at therapeutic doses with minimal side effects. These findings suggest that it has a favorable safety profile, which is crucial for its potential clinical development.

The synthesis of (Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylprop-2-en-one has been optimized to improve yield and purity. Various synthetic routes have been explored, including palladium-catalyzed cross-coupling reactions and base-mediated cyclization methods. These advancements in synthetic chemistry have made it possible to produce large quantities of the compound for further research and development.

In conclusion, (Z)-1-(3-Aminoazetidin-1-yl)-2-methyl-3-phenylpropenone (CAS No. 2089542-47) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further investigation in medicinal chemistry and drug development. Ongoing research is expected to uncover additional therapeutic uses and optimize its clinical utility.

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